
N-Methylisatoic Anhydride: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methylisatoic anhydride

Cat. No.: B1679347 Get Quote

CAS Number: 10328-92-4

N-Methylisatoic anhydride (NMIA) is a versatile heterocyclic compound widely utilized as a

key reagent and building block in pharmaceutical research, drug development, and molecular

biology.[1] Its significance stems from its reactivity as an amine-reactive acylating agent,

enabling its application in diverse areas ranging from the synthesis of complex pharmaceutical

intermediates to the structural analysis of biomolecules.[1][2] This technical guide provides an

in-depth overview of NMIA, including its chemical and physical properties, key applications with

detailed experimental protocols, and essential safety information, tailored for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
N-Methylisatoic anhydride, also known as 1-Methyl-1H-benzo[d][1][3]oxazine-2,4-dione, is an

off-white to yellowish crystalline solid.[1][3] A comprehensive summary of its properties is

provided below for easy reference.

Table 1: Chemical Identifiers and Properties
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Property Value Reference(s)

CAS Number 10328-92-4 [1][3][4]

Molecular Formula C₉H₇NO₃ [1][4][5]

Molecular Weight 177.16 g/mol [1][5]

IUPAC Name
1-methyl-3,1-benzoxazine-2,4-

dione
[6]

Synonyms
NMIA, 1-Methyl-2,4-dihydro-

1H-3,1-benzoxazine-2,4-dione
[3][7]

EC Number 233-714-8 [4][5]

PubChem CID 25160 [1][6]

MDL Number MFCD00006815 [1][5][7]

Table 2: Physical and Spectroscopic Data
Property Value Reference(s)

Appearance
White to orange to green

crystalline powder
[1][7]

Melting Point 175 - 180 °C [1][7]

Solubility Soluble in DMSO (100 mg/mL) [2]

Vapor Density 6.1 (vs air) [4][5]

SMILES CN1C(=O)OC(=O)c2ccccc12 [5]

InChI Key
KJMRWDHBVCNLTQ-

UHFFFAOYSA-N
[5][6]

Core Applications and Experimental Protocols
N-Methylisatoic anhydride's utility in research is primarily centered on two key applications:

the structural probing of RNA and the fluorescent labeling of peptides for quantitative analysis.
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RNA Structure Probing using SHAPE Chemistry
NMIA is a foundational reagent in Selective 2'-Hydroxyl Acylation Analyzed by Primer Extension

(SHAPE) chemistry.[1][8] This technique assesses RNA structure at single-nucleotide

resolution by measuring the flexibility of the RNA backbone.[1] In this process, NMIA acylates

the 2'-hydroxyl group of conformationally flexible (typically single-stranded) ribonucleotides.

The resulting adducts halt or slow reverse transcriptase during primer extension, allowing for

the identification of flexible regions.[1]

This protocol provides a generalized workflow for the structural analysis of an in vitro

transcribed RNA molecule using NMIA.

Materials:

In vitro transcribed and purified RNA

N-Methylisatoic anhydride (NMIA)

Anhydrous DMSO

Folding Buffer (e.g., 100 mM HEPES pH 8.0, 100 mM NaCl, 10 mM MgCl₂)

Stop Solution (e.g., 0.5 M EDTA)

Fluorescently labeled DNA primer specific to the RNA of interest

Reverse Transcriptase (e.g., SuperScript III) and associated buffer

dNTPs

Formamide loading buffer

Procedure:

RNA Folding:

Dilute 2-4 pmol of the purified RNA in RNase-free water.
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Heat the RNA solution to 95°C for 2 minutes and then immediately place on ice for 2

minutes to denature any misfolded structures.

Add Folding Buffer to the desired final concentration and incubate at 37°C for 20-30

minutes to allow the RNA to fold into its native conformation.[9]

NMIA Modification:

Prepare a fresh stock solution of NMIA in anhydrous DMSO (e.g., 50 mM).

Divide the folded RNA into two aliquots: a (+) reaction and a (-) no-reagent control.

To the (+) reaction tube, add the NMIA solution to a final concentration of 1-5 mM. To the

(-) tube, add an equivalent volume of DMSO.

Incubate both reactions at 37°C for a defined period (typically 5-45 minutes, depending on

the RNA).

Quench the reaction by adding the Stop Solution.

RNA Purification:

Purify the RNA from both reactions using ethanol precipitation or a suitable spin column to

remove unreacted NMIA and salts.

Primer Extension:

Anneal the fluorescently labeled DNA primer to the modified RNA from both the (+) and (-)

reactions.

Perform a reverse transcription reaction using a reverse transcriptase that is sensitive to

2'-O-adducts. Include dideoxy sequencing ladders (ddNTPs) in separate reactions for

band assignment.[1]

Data Analysis:

Separate the resulting cDNA fragments using capillary or denaturing polyacrylamide gel

electrophoresis.[1]
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Analyze the electropherograms. The positions where reverse transcription was halted

correspond to flexible nucleotides modified by NMIA.

Quantify the band intensities to generate a SHAPE reactivity profile, where higher

reactivity indicates greater nucleotide flexibility.
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Workflow for peptide fluorescent labeling and HPLC analysis.
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Safety and Handling
N-Methylisatoic anhydride is classified as an irritant. [6][10]Users should handle the

compound in a well-ventilated area, preferably a fume hood, and wear appropriate personal

protective equipment (PPE).

Table 3: Hazard and Precautionary Information
Category Information Reference(s)

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[6][10]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[10]

Handling

Avoid contact with skin and

eyes. Avoid formation of dust

and aerosols. Provide

appropriate exhaust

ventilation.

[10]

Storage

Store in a cool, dry, and well-

ventilated place. Keep

container tightly closed. The

compound is moisture-

sensitive.

[10]
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In conclusion, N-Methylisatoic anhydride is a valuable and powerful tool for researchers in

chemistry and biology. Its ability to act as a selective acylating agent for RNA and a fluorescent

tag for peptides makes it indispensable for advanced structural biology and analytical

applications. Proper understanding of its properties and adherence to safe handling protocols

are essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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